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Compound of Interest

Compound Name:
Tetrahydrofuran, 2-(2-

chloroethoxy)

Cat. No.: B3044764 Get Quote

Welcome to our dedicated technical support center for researchers, scientists, and drug

development professionals working with "Tetrahydrofuran, 2-(2-chloroethoxy)-". This guide

provides in-depth information, troubleshooting advice, and frequently asked questions (FAQs)

to ensure the safe and effective handling of this solvent in air-sensitive experimental setups.

Disclaimer: "Tetrahydrofuran, 2-(2-chloroethoxy)-" is a specialized solvent with limited

publicly available data. Much of the guidance provided here is extrapolated from the well-

documented behavior of its parent compound, Tetrahydrofuran (THF).[1][2][3][4][5][6][7][8][9]

[10][11][12][13][14][15][16][17][18][19][20][21][22][23][24][25][26] Researchers must conduct

their own risk assessments and perform small-scale tests before incorporating this solvent into

their workflows.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with "Tetrahydrofuran, 2-(2-chloroethoxy)-"?

A1: While specific data is limited, based on its structure being a chlorinated ether, the primary

hazards are likely:

Peroxide Formation: Like THF, it can form explosive peroxides upon exposure to air and

light.[3][5][8][10][12][14][16] These peroxides can detonate upon heating or concentration.

Flammability: The compound is expected to be a flammable liquid.[2][3][5][6][7][8][9]
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Toxicity: The presence of the chloroethoxy group may introduce additional toxicity. Harmful if

swallowed or inhaled, and may cause skin and eye irritation.[2][3][6][7]

Reactivity: It may react violently with strong oxidizing agents.[5][8][10]

Q2: How can I test for the presence of peroxides in my "Tetrahydrofuran, 2-(2-chloroethoxy)-
"?

A2: You can adapt standard peroxide tests used for THF. A common qualitative test involves

adding an acidic aqueous solution of potassium iodide. The formation of a yellow to brown

color indicates the presence of peroxides.[4] Commercially available peroxide test strips are

also a reliable option.[14] It is crucial to test for peroxides before any distillation or evaporation.

[3][4][8]

Q3: How should I store "Tetrahydrofuran, 2-(2-chloroethoxy)-" to minimize hazards?

A3: Store the solvent in a tightly sealed, air-impermeable container in a cool, dry, dark, and

well-ventilated area, away from heat and ignition sources.[2][3][5][9] The use of an inert

atmosphere (e.g., nitrogen or argon) is highly recommended, especially for long-term storage

or after opening the container.[4][10] Containers should be dated upon receipt and opening to

track their age.[14]

Q4: Can I distill "Tetrahydrofuran, 2-(2-chloroethoxy)-" to purify it?

A4: Distillation can be extremely dangerous if peroxides are present, as they can concentrate

and explode.[4][8][16] Never distill to dryness.[8][16] Before attempting distillation, you must

confirm the absence of peroxides. If peroxides are present, they must be removed first.[4]
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Issue Potential Cause(s) Recommended Action(s)

Inconsistent reaction yields or

unexpected side products.

Solvent contamination (water,

peroxides, or other impurities).

- Test for and remove

peroxides. - Dry the solvent

using appropriate methods

(see Experimental Protocols). -

Consider purifying the solvent

by distillation after ensuring it

is peroxide-free.

Yellowing of the solvent when

stored over a potassium mirror.

This is a strong indication of

impurities or decomposition

products that are reacting with

the potassium. The solvent is

not sufficiently dry or pure for

use in highly sensitive

reactions.

- Discard the solvent. - Obtain

a fresh, high-purity batch of the

solvent. - Review your solvent

drying and purification

procedures.

Precipitate formation in the

solvent during storage.

This could be due to peroxide

formation, polymerization, or

reaction with contaminants.

- Do not handle the container if

crystalline solids are observed,

especially around the cap.

These could be explosive

peroxides.[14] - Contact your

institution's safety officer for

guidance on safe disposal.

Failure to initiate an

organometallic reaction (e.g.,

Grignard or organolithium).

Presence of water or other

protic impurities in the solvent.

- Ensure the solvent is

rigorously dried. Standard

purification systems may not

be sufficient for highly sensitive

reagents.[24] - Consider

distillation from a suitable

drying agent like lithium

aluminum hydride, but only

after confirming the absence of

peroxides.[4]
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Physical and Chemical Properties

Property Value

Molecular Formula C₆H₁₁ClO₂

Molecular Weight 150.60 g/mol [1]

Boiling Point
Data not readily available. Estimated to be

higher than THF (66 °C).

Density Data not readily available.

Solubility
Expected to be miscible with many organic

solvents.[1]

Common Impurities in Ether Solvents

Impurity
Potential Impact on Air-Sensitive
Reactions

Water
Quenches organometallic reagents and other

strong bases/nucleophiles.

Peroxides
Can initiate radical side reactions and pose a

significant explosion hazard.

Stabilizers (e.g., BHT)
May interfere with certain catalytic or radical

reactions.[24]

Aldehydes/Acids
Result from peroxide decomposition and can

react with sensitive reagents.

Experimental Protocols
Protocol 1: Testing for Peroxides

In a well-ventilated fume hood, add 1 mL of "Tetrahydrofuran, 2-(2-chloroethoxy)-" to a

test tube.
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Add 1 mL of a freshly prepared 10% aqueous potassium iodide solution.

Add a drop of glacial acetic acid and shake the mixture.

The development of a yellow to brown color indicates the presence of peroxides. The

intensity of the color is proportional to the peroxide concentration.

Protocol 2: Removal of Peroxides

This procedure should only be performed by trained personnel.

Ensure the solvent is free of significant crystalline deposits. If such deposits are present, do

not proceed and consult a safety professional.

In a fume hood, shake the peroxide-containing solvent with a solution of ferrous sulfate or

sodium sulfite to reduce the peroxides.

Test the solvent again for the presence of peroxides to ensure their complete removal.

Separate the solvent from the aqueous layer and dry it over a suitable drying agent (e.g.,

anhydrous magnesium sulfate or calcium chloride).

Protocol 3: Drying of "Tetrahydrofuran, 2-(2-chloroethoxy)-" for Air-Sensitive Reactions

Pre-drying: Stir the solvent over a less reactive drying agent like anhydrous calcium chloride

or sodium sulfate to remove bulk water.[21]

Final Drying (for highly sensitive reactions): After pre-drying and confirming the absence of

peroxides, the solvent can be distilled under an inert atmosphere from a strong drying agent

like lithium aluminum hydride (LiAlH₄) or sodium-benzophenone ketyl.[4]

Caution: This step is hazardous and should only be performed after a thorough risk

assessment. Never add a strong drying agent to a solvent containing significant amounts

of water.[4]
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Caption: Simplified pathway of peroxide formation in ether solvents.

Experimental Workflow for Use in an Air-Sensitive Reaction

Caption: Workflow for preparing and using the solvent in an air-sensitive reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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